Cas no 2229378-16-7 (4-(2-methoxy-4-nitrophenyl)butan-2-one)

• Product Name: 4-(2-methoxy-4-nitrophenyl)butan-2-one
• CAS No: 2229378-16-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6455331
• PubChem ID: 165973158
• Update Time: 2025-05-19

4-(2-methoxy-4-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-4-nitrophenyl)butan-2-one
• 2229378-16-7
• EN300-1758962

• Inchi： 1S/C11H13NO4/c1-8(13)3-4-9-5-6-10(12(14)15)7-11(9)16-2/h5-7H,3-4H2,1-2H3
• InChI Key： SACNLNAJNLAXJB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-(2-methoxy-4-nitrophenyl)butan-2-one

Recent Advances in the Study of 4-(2-methoxy-4-nitrophenyl)butan-2-one (CAS: 2229378-16-7)

In recent years, the compound 4-(2-methoxy-4-nitrophenyl)butan-2-one (CAS: 2229378-16-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. The latest research has focused on elucidating its synthesis pathways, biological activities, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes for 4-(2-methoxy-4-nitrophenyl)butan-2-one, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations. The study also provided detailed spectroscopic data (NMR, MS) to confirm the compound's structure, ensuring reproducibility for future research.

Another significant development comes from a collaborative effort between academic and industrial researchers, who investigated the biological activities of 4-(2-methoxy-4-nitrophenyl)butan-2-one. Preliminary in vitro assays revealed its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies are underway to identify the molecular targets and elucidate the underlying mechanisms of action.

In addition to its therapeutic potential, 4-(2-methoxy-4-nitrophenyl)butan-2-one has also been explored as a key intermediate in the synthesis of more complex pharmaceutical compounds. A recent patent application disclosed its use in the preparation of novel kinase inhibitors, which are being developed for the treatment of various cancers. The patent highlights the compound's versatility and its role in facilitating the discovery of new drug candidates.

Despite these promising findings, challenges remain in the development of 4-(2-methoxy-4-nitrophenyl)butan-2-one for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently employing advanced techniques, including computational modeling and high-throughput screening, to optimize the compound's properties and enhance its therapeutic efficacy.

In conclusion, the ongoing research on 4-(2-methoxy-4-nitrophenyl)butan-2-one (CAS: 2229378-16-7) underscores its potential as a valuable tool in chemical biology and drug discovery. Continued efforts to explore its synthesis, biological activities, and applications will undoubtedly contribute to the advancement of the field and may lead to the development of novel therapeutic agents.